N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea

• IUPAC Name: 1-(4-chlorophenyl)-3-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]thiourea
• InChI: InChI=1S/C18H17ClN4S/c1-13-4-2-3-5-14(13)12-23-11-10-17(22-23)21-18(24)20-16-8-6-15(19)7-9-16/h2-11H,12H2,1H3,(H2,20,21,22,24)
• InChI Key: IZIGJTFFYHJKDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC(=N2)NC(=S)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN4S
• Molecular Weight: 356.9 g/mol

Description

N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea, also known as CMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. CMPT is a thiourea derivative that possesses a pyrazole ring and a chlorophenyl group. Its unique chemical structure has led researchers to explore its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea varies depending on its application. In medicinal chemistry, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been shown to induce apoptosis, inhibit cell proliferation, and disrupt cell cycle progression in cancer cells. In agriculture, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea inhibits the activity of key enzymes involved in plant growth, leading to stunted growth and eventual death. In environmental science, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea acts as a photocatalyst, generating reactive oxygen species that can degrade organic pollutants in water.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been shown to have various biochemical and physiological effects depending on its concentration and application. In medicinal chemistry, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been shown to induce oxidative stress, activate caspase-dependent and caspase-independent apoptosis pathways, and inhibit angiogenesis. In agriculture, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been shown to inhibit photosynthesis, respiration, and cell division in plants. In environmental science, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been shown to generate reactive oxygen species that can degrade organic pollutants in water.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has several advantages and limitations for lab experiments. Its unique chemical structure and potential applications make it an attractive compound for researchers. However, its low solubility in water and limited stability in solution can make it challenging to work with. Additionally, its potential toxicity and environmental impact must be carefully considered when conducting experiments.

Future Directions

There are several future directions for N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea research. In medicinal chemistry, further studies are needed to determine its efficacy and safety as an anticancer, antifungal, and antibacterial agent. In agriculture, more research is needed to understand its mechanism of action and potential use as a herbicide. In environmental science, further studies are needed to optimize its use as a photocatalyst for water treatment. Overall, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has the potential to contribute to various fields and warrants further investigation.

Scientific Research Applications

N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been extensively studied for its potential application in various fields, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been investigated for its anticancer, antifungal, and antibacterial properties. In agriculture, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been explored as a potential herbicide due to its ability to inhibit plant growth. In environmental science, N-(4-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been studied for its potential use in water treatment as a photocatalyst.